4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid

• IUPAC Name: 4-phenoxy-1-(thiophene-3-carbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H17NO4S/c19-15(13-6-11-23-12-13)18-9-7-17(8-10-18,16(20)21)22-14-4-2-1-3-5-14/h1-6,11-12H,7-10H2,(H,20,21)
• InChI Key: UEXZQDUTZUNIEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C(=O)O)OC2=CC=CC=C2)C(=O)C3=CSC=C3
• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol

Description

4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid, also known as PTCP, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. PTCP is a piperidine derivative that contains both a thienylcarbonyl and a phenoxy group. It has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid involves the inhibition of various enzymes and pathways in the body. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It also inhibits the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects:
4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the cell cycle, and reduce inflammation. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid is its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Its ability to inhibit the activity of enzymes and pathways involved in these diseases makes it a promising candidate for further study. However, one limitation of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are many potential future directions for the study of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid. One area of interest is its potential as a therapeutic agent for the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another area of interest is the development of more efficient synthesis methods for 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid, which may improve its availability for further study. Further research is also needed to understand the potential side effects and toxicity of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid, which may impact its use in clinical settings.

Synthesis Methods

The synthesis of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid has been achieved using different methods, including the reaction of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid chloride with sodium azide, followed by reduction with sodium borohydride. Another method involves the reaction of 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid with thionyl chloride, followed by reaction with sodium azide and reduction with lithium aluminum hydride.

Scientific Research Applications

4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid has been studied for its potential applications in various fields of scientific research. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that 4-phenoxy-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid inhibits the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. It has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.